Erbium;ruthenium

• CAS No.: 93693-85-7
• Molecular Formula: Er3Ru2
• Molecular Weight: 703.9 g/mol
• IUPAC Name: erbium;ruthenium
• InChI: InChI=1S/3Er.2Ru
• InChI Key: VPVNNAIGJHJOST-UHFFFAOYSA-N
• Canonical SMILES: [Ru].[Ru].[Er].[Er].[Er]

Description

Erbium (Er) is a trivalent lanthanide element (atomic number 68) with a +3 oxidation state in most compounds. It is notable for its optical properties, particularly in fiber-optic applications where erbium-doped amplifiers enhance signal transmission . Erbium compounds, such as oxides (e.g., Er₂O₃) and halides (e.g., ErCl₃), exhibit thermal stability patterns similar to other heavy lanthanides like holmium and dysprosium .

Ruthenium (Ru) is a platinum-group transition metal (atomic number 44) with versatile oxidation states ranging from -2 to +8, though +2, +3, +4, and +8 are most common. Ruthenium complexes are critical in catalysis (e.g., olefin metathesis, epoxidation) and biomedical applications due to their redox activity and structural diversity . Examples include ruthenium red (a staining agent) and organometallic complexes like [Ru(bpy)₃]²⁺ used in light-harvesting systems .

Preparation Methods

The synthesis of erbium-ruthenium compounds can be achieved through various methods. One common method is the hydrothermal method, which involves using a solvent in a high-pressure reactor to create a high-temperature and high-pressure reaction environment . Another method is the chemical vapor condensation method, which involves the condensation of vaporized chemicals to form the desired compound . Industrial production methods may also include solid-state reactions and other advanced techniques to ensure the purity and stability of the compound .

Chemical Reactions Analysis

Erbium-ruthenium compounds can undergo various types of chemical reactions, including oxidation, reduction, and substitution reactions. For example, erbium can react with oxygen to form erbium oxide, while ruthenium can form various coordination complexes with different ligands . Common reagents used in these reactions include oxygen, hydrogen, and various acids and bases . The major products formed from these reactions depend on the specific conditions and reagents used, but they often include oxides, hydroxides, and other coordination complexes .

Scientific Research Applications

Erbium-ruthenium compounds have a wide range of scientific research applications. In chemistry, they are used as catalysts in various reactions due to their unique electronic properties . In biology and medicine, ruthenium complexes are being studied for their potential as anticancer agents, with some compounds showing promising results in clinical trials . In industry, erbium is used in optical amplifiers and lasers, while ruthenium is used in electronics and as a catalyst in chemical reactions .

Mechanism of Action

The mechanism of action of erbium-ruthenium compounds depends on their specific application. In the case of anticancer agents, ruthenium complexes can interact with DNA, mitochondria, and other cellular components to induce apoptosis (programmed cell death) in cancer cells . This involves various molecular targets and pathways, including the inhibition of angiogenesis (formation of new blood vessels) and the induction of autophagy (cellular degradation) . The exact mechanism can vary depending on the specific compound and its structure .

Comparison with Similar Compounds

Thermal and Structural Behavior

Erbium compounds share thermal decomposition patterns with dysprosium, holmium, and yttrium, as observed in thermogravimetric-differential thermal analysis (TG-DTA). For instance, Er₂O₃ decomposes in a manner analogous to Ho₂O₃, with overlapping mass-loss profiles . However, erbium-doped bismuth niobate (Bi₃Nb₀.₂Er₀.₈O₆.₂) shows distinct thermal expansion during initial heating due to surface compound removal, a behavior mirrored in lutetium-doped analogs .

Chemical and Electronic Properties

Compared to ytterbium (Yb), erbium has a higher electronegativity (Er: 1.24, Yb: 1.1) and a smaller atomic radius (Er: 2.45 Å, Yb: 2.54 Å). These differences influence their coordination chemistry; erbium preferentially forms complexes with larger ligands like acetylacetonate, while ytterbium exhibits stronger interactions with smaller, harder donors .

Table 1: Comparison of Erbium with Ytterbium and Holmium

Property	Erbium (Er)	Ytterbium (Yb)	Holmium (Ho)
Oxidation State	+3	+3	+3
Atomic Radius (Å)	2.45	2.54	2.47
Electronegativity (Pauling)	1.24	1.10	1.23
Thermal Stability Trend	Similar to Ho, Dy	Distinct decomposition pathway	Similar to Er, Dy

Comparison of Ruthenium Compounds with Other Transition Metals

Catalytic Activity

Ruthenium catalysts outperform titanium and iron in epoxidation reactions. For example, RuO₄-mediated epoxidation achieves >90% yield under mild conditions, whereas titanium-based systems require higher temperatures . Ruthenium’s ability to adopt multiple oxidation states enables versatile mechanisms, such as radical pathways in alkene oxidation .

Table 2: Ruthenium vs. Osmium and Titanium

Property	Ruthenium (Ru)	Osmium (Os)	Titanium (Ti)
Common Oxidation States	+2, +3, +4, +8	+3, +4, +8	+4
Key Compound	RuO₄	OsO₄	TiO₂
Stability of Oxide	Less stable	Highly stable	Highly stable
Catalytic Use	Epoxidation	Dihydroxylation	Photocatalysis

Joint Compounds and Alloys of Erbium and Ruthenium

The Ru₂Er alloy demonstrates unique electrochemical behavior in sodium peroxoborate synthesis. Compared to platinum, Ru₂Er exhibits lower diffusion polarization (0.15 V vs. 0.25 V for Pt) and higher stability in carbonate-borate electrolytes, attributed to synergistic electronic effects between Ru and Er .